N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-tosylacetamide

• IUPAC Name: N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C20H20N2O3S2/c1-13-5-8-16(9-6-13)27(24,25)12-19(23)22-20-21-18(11-26-20)17-10-14(2)4-7-15(17)3/h4-11H,12H2,1-3H3,(H,21,22,23)
• InChI Key: JFAAFICBXPIXCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC(=CS2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

“N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-tosylacetamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclic compounds that exhibit various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a compound with a similar structure, “3-[(4-(4-Chlorophenyl)thiazol-2-yl)(2,5-dimethylphenyl)amino]-N-(4-sulfamoylphenyl)propanamide”, was synthesized with a yield of 81%, and its melting point was determined to be 126–127 °C.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These diverse activities suggest that thiazole derivatives likely interact with multiple targets.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes . For instance, some thiazole derivatives can stimulate or block receptors in biological systems , while others may activate or inhibit biochemical pathways and enzymes .

Biochemical Pathways

Thiazole derivatives have been reported to influence a variety of biochemical pathways . For example, some thiazole derivatives have been found to stimulate insulin release and glucose uptake , suggesting a potential role in the regulation of glucose metabolism.

Result of Action

Given the diverse biological activities of thiazole derivatives , it is likely that this compound could induce a variety of molecular and cellular changes.